Cas no 71326-24-4 ({2-(3-aminopropyl)aminoethyl}dimethylamine)

• Product Name: {2-(3-aminopropyl)aminoethyl}dimethylamine
• CAS No: 71326-24-4
• MF: C₇H₁₉N₃
• MW: 145.245861291885
• MDL: MFCD16478356
• CID: 3191193
• PubChem ID: 20034952
• Update Time: 2025-10-28

{2-(3-aminopropyl)aminoethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIAMINE, N-[2-(DIMETHYLAMINO)ETHYL]-
• 1,3-Propanediamine, N1-[2-(dimethylamino)ethyl]-
• {2-(3-aminopropyl)aminoethyl}dimethylamine
• EN300-864170
• N1-(2-(dimethylamino)ethyl)propane-1,3-diamine
• N'-[2-(dimethylamino)ethyl]propane-1,3-diamine
• 840-153-8
• {2-[(3-aminopropyl)amino]ethyl}dimethylamine
• 71326-24-4
• SCHEMBL2182907
• (2-((3-Aminopropyl)amino)ethyl)dimethylamine
• N-(2-(dimethylamino)ethyl)-1,3-propanediamine
• AKOS011556759

• MDL： MFCD16478356
• Inchi： 1S/C7H19N3/c1-10(2)7-6-9-5-3-4-8/h9H,3-8H2,1-2H3
• InChI Key： DDODLJWYWDHQFZ-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)CCN

Computed Properties

• Exact Mass: 145.157897619Da
• Monoisotopic Mass: 145.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.3Ų

Additional information on {2-(3-aminopropyl)aminoethyl}dimethylamine

Professional Introduction to Compound with CAS No. 71326-24-4 and Product Name: {2-(3-aminopropyl)aminoethyl}dimethylamine

The compound with the CAS number 71326-24-4 and the product name {2-(3-aminopropyl)aminoethyl}dimethylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biotechnology.

{2-(3-aminopropyl)aminoethyl}dimethylamine is a versatile amine derivative that serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring a primary amine group attached to a tertiary amine via an ethylene bridge, makes it an excellent candidate for further functionalization. This flexibility allows for the creation of complex derivatives that exhibit a wide range of biological activities.

In recent years, researchers have been exploring the therapeutic potential of derivatives of {2-(3-aminopropyl)aminoethyl}dimethylamine. One notable area of interest is its role in the development of novel antimicrobial agents. The compound's ability to interact with bacterial cell membranes has been investigated extensively, revealing promising results in the fight against drug-resistant pathogens. Studies have demonstrated that certain derivatives can disrupt bacterial cell wall synthesis, leading to increased permeability and eventual cell lysis.

The compound's utility extends beyond antimicrobial applications. It has also been studied for its potential in the development of targeted drug delivery systems. The presence of multiple reactive sites in its structure allows for conjugation with various targeting ligands, enabling precise delivery of therapeutic agents to specific sites within the body. This approach has shown significant promise in reducing side effects and improving treatment efficacy.

Advances in computational chemistry have further enhanced the understanding of {2-(3-aminopropyl)aminoethyl}dimethylamine's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to specific enzymes and receptors, offering a foundation for rational drug design. These computational techniques have been instrumental in predicting the pharmacokinetic properties of derivatives, thereby streamlining the drug development process.

The synthesis of {2-(3-aminopropyl)aminoethyl}dimethylamine itself is another area where innovation has been significant. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly valuable in producing high-purity compounds suitable for pharmaceutical applications.

The compound's role in material science is also emerging as an important area of research. Its ability to form stable complexes with metals has led to investigations into its use as a chelating agent in various industrial processes. Additionally, its incorporation into polymers has shown potential benefits in creating novel materials with enhanced mechanical and thermal properties.

Ethical considerations are paramount when developing new chemical entities like {2-(3-aminopropyl)aminoethyl}dimethylamine. Rigorous safety testing is conducted to ensure that both researchers and end-users are protected from any potential hazards. This includes comprehensive toxicological studies to assess acute and chronic effects, as well as environmental impact assessments to minimize ecological risks.

The future prospects for derivatives of {2-(3-aminopropyl)aminoethyl}dimethylamine are vast and exciting. Ongoing research aims to uncover new therapeutic applications and optimize existing ones. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. As our understanding of biological systems continues to grow, so too will the opportunities for innovative uses of this remarkable compound.